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Meconic Acid Properties & Solubility Overview

Meconic acid is a dicarboxylic acid found in plants of the poppy family (e.g., Papaver somniferum),

constituting about 5% of opium [1]. Its solubility profile is a key consideration for experiments.

Property Description

Chemical Name 3-Hydroxy-4-oxo-4H-pyran-2,6-dicarboxylic acid [1]

Molecular Formula C7H4O7 [1]

Appearance Colorless crystals [1]

Aqueous Solubility Slightly soluble in water [1]

Solubility in Alcohol Readily soluble [1]

Key Identifying Reaction Produces a red color with ferric chloride [1]
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For researchers handling meconic acid, here are the primary considerations and a suggested workflow based

on its properties.

Troubleshooting Common Solubility Issues

Problem: Low Solubility in Aqueous Buffers Meconic acid's limited water solubility can hinder

experiments requiring aqueous solutions, such as biological assays [1].

Solution: Consider using co-solvents. Its high solubility in alcohol suggests ethanol or
methanol could be suitable co-solvents to enhance dissolution in aqueous mixtures [1]. Always

verify co-solvent compatibility with your experimental system.

Problem: Complex Formation with Metals Meconic acid can act as a ligand and form coordination

complexes with metal ions like Fe³⁺. The composition of these complexes can change with pH [2].

Solution: If working with metal ions or in buffered solutions, be aware that complex formation

may occur. This property can be leveraged for synthesizing new coordination compounds [2].

Suggested Workflow for Handling Meconic Acid

The following diagram outlines a logical workflow for planning experiments with meconic acid,

incorporating considerations for its solubility:
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Recent research indicates potential neuroprotective properties for meconic acid in in vitro models of

ischemia, which may drive further interest in its pharmacology [2]. Solubility is a critical factor for

developing viable drug formulations.

Future Protocol Development: Specific experimental details for techniques like "chemi-luminescent

analysis" or handling specific complex formations can be developed based on the general methods
cited in the primary literature [2].

Disclaimer on Scope: Please note that this guide is based on available information and does not
cover safety protocols (e.g., MSDS), which must be consulted before handling any chemical.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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